4-Chloro-1H-1,2,3-triazole

• IUPAC Name: 4-chloro-2H-triazole
• InChI: InChI=1S/C2H2ClN3/c3-2-1-4-6-5-2/h1H,(H,4,5,6)
• InChI Key: IYGFIINCQJDWNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NNN=C1Cl
• Molecular Formula: C2H2ClN3
• DSSTOX Substance ID: DTXSID301311190
• Molecular Weight: 103.51 g/mol
• CAS RN: 40964-55-4

Description

4-Chloro-1H-1,2,3-triazole is a derivative of triazole, a class of five-membered heterocyclic compounds containing two carbon atoms and three nitrogen atoms. Triazoles are known for their ability to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole derivatives has been a subject of interest in many studies. Various synthetic approaches have been developed, including the use of 3-amino-1,2,4-triazole. These methods provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

Triazoles are planar molecules with unique structure and properties. The C-N and N-N distances fall into a narrow range, consistent with the aromaticity. Triazoles can exist in two tautomeric forms, 1,2,3-triazole and 1,2,4-triazole, depending on the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

Triazoles are known to undergo various chemical reactions. For instance, 3-amino-1,2,4-triazole is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles.

Physical And Chemical Properties Analysis

Triazoles are stable compounds and interact with biological targets by forming hydrogen bonds; therefore, they represent important scaffolds in drug discovery. They are amphoteric, being susceptible to both N-protonation and deprotonation in aqueous solution.

Scientific Research Applications

Synthesis and Biological Activity

4-Chloro-1H-1,2,3-triazole derivatives exhibit a range of biological activities. Coghi et al. (2021) synthesized 4-amino-7-chloro-based [1,2,3]-triazole hybrids, which were screened against various normal and cancer cell lines. The pharmacokinetic properties of these compounds were also investigated (Coghi et al., 2021).

Supramolecular and Coordination Chemistry

The nitrogen-rich triazole, including 4-Chloro-1H-1,2,3-triazole, is known for its diverse supramolecular interactions. Schulze & Schubert (2014) discussed its applications in supramolecular and coordination chemistry, emphasizing its role in anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).

Corrosion Inhibition

Triazole derivatives, including 4-Chloro-1H-1,2,3-triazole, have been explored for corrosion inhibition. Li et al. (2007) synthesized triazole derivatives as inhibitors for mild steel corrosion in acid media. They found these compounds to be effective, adhering to Langmuir adsorption isotherm (Li et al., 2007).

Polymer Electrolyte Membranes

1H-1,2,3-triazoles have been used to enhance proton conduction in polymer electrolyte membranes (PEM). Zhou et al. (2005) reported that membranes containing 1H-1,2,3-triazole showed significantly greater conductivities compared to other polymers in this application (Zhou et al., 2005).

Green Chemistry Applications

1,2,3-Triazoles, including the 4-chloro variant, have significant applications in green chemistry. Gonnet et al. (2021) emphasized their synthesis under green chemistry conditions, highlighting their pharmaceutical and biological relevance (Gonnet et al., 2021).

Drug Discovery

The role of 1,2,3-triazoles in drug discovery, including click chemistry applications, is notable. Kolb & Sharpless (2003) discussed how triazoles, through their high degree of dependability and specificity, significantly contribute to drug discovery (Kolb & Sharpless, 2003).

Mechanism of Action

The mechanism of action of triazoles is largely dependent on their ability to form hydrogen bonds and interact with biological targets. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Safety and Hazards

Safety data sheets suggest that 4-Chloro-1H-1,2,3-triazole may be harmful if swallowed and may cause serious eye irritation. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin and eyes.